Cas no 83896-47-3 ( )

• Product name: &nbsp
• CAS No: 83896-47-3
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 989088
• PubChem ID: 328555

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-nitroimidazole-4-carboxamide
• NSC307225
• DTXSID80316838
• NSC-307225
• 1-Methyl-2-nitro-1H-imidazole-5-carboxamide
• 83896-47-3
• 3-Methyl-2-nitro-imidazole-4-carboxamide
• DS-014277
•  

• Inchi： InChI=1S/C5H6N4O3/c1-8-3(4(6)10)2-7-5(8)9(11)12/h2H,1H3,(H2,6,10)
• InChI Key： ARPXEQHMHPQYRO-UHFFFAOYSA-N
• SMILES： CN1C(=CN=C1[N+](=O)[O-])C(=O)N

Computed Properties

• Exact Mass: 170.04399007g/mol
• Monoisotopic Mass: 170.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų